Cas no 2228459-72-9 (3-(2-chloro-5-nitrophenyl)butan-1-amine)

• Product Name: 3-(2-chloro-5-nitrophenyl)butan-1-amine
• CAS No: 2228459-72-9
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6318250
• PubChem ID: 165885128
• Update Time: 2025-05-26

3-(2-chloro-5-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenyl)butan-1-amine
• EN300-1979580
• 2228459-72-9

• Inchi： 1S/C10H13ClN2O2/c1-7(4-5-12)9-6-8(13(14)15)2-3-10(9)11/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： ZIDKVHUXDXKONK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(2-chloro-5-nitrophenyl)butan-1-amine

Introduction to 3-(2-chloro-5-nitrophenyl)butan-1-amine (CAS No. 2228459-72-9)

3-(2-chloro-5-nitrophenyl)butan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228459-72-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 3-(2-chloro-5-nitrophenyl)butan-1-amine consists of a butan-1-amine moiety linked to a nitro-substituted aromatic ring, specifically a 2-chloro-5-nitrophenyl group. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The synthesis of 3-(2-chloro-5-nitrophenyl)butan-1-amine involves multi-step organic transformations, typically starting from readily available precursors. The process often begins with the nitration and chlorination of a phenyl derivative, followed by nucleophilic substitution with butanamidine or a similar amine derivative. The precise control of reaction conditions is crucial to achieve high yields and purity, as side reactions can lead to undesired byproducts. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been explored to enhance the efficiency and selectivity of the synthesis.

In recent years, 3-(2-chloro-5-nitrophenyl)butan-1-amine has been investigated for its pharmacological properties. The presence of both electron-withdrawing nitro and electron-donating chloro groups on the aromatic ring creates a balance of polarity and lipophilicity, which is often favorable for drug-like characteristics. Preliminary studies have suggested that this compound may exhibit biological activity in several therapeutic areas. Notably, its structural motif is reminiscent of known bioactive molecules, hinting at potential interactions with biological targets such as enzymes and receptors.

One of the most intriguing aspects of 3-(2-chloro-5-nitrophenyl)butan-1-amine is its potential role in the development of antimicrobial agents. The nitro group is known to be a key structural element in many antibiotics and antifungals, contributing to their mechanism of action by generating reactive oxygen species or interfering with essential metabolic pathways in microorganisms. Additionally, the chloro substituent can enhance binding affinity by participating in halogen bonding interactions with biological targets. These features make 3-(2-chloro-5-nitrophenyl)butan-1-amine a promising candidate for further exploration in antimicrobial drug discovery.

Furthermore, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is implicated in various diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. The amine group in 3-(2-chloro-5-nitrophenyl)butan-1-amine could interact with inflammatory mediators or signaling enzymes, potentially leading to novel therapeutic strategies. Research is ongoing to elucidate the exact mechanisms through which this compound exerts its effects on inflammatory processes.

The chemical stability and pharmacokinetic properties of 3-(2-chloro-5-nitrophenyl)butan-1-amine are also areas of active investigation. The nitro group can be sensitive to reduction or decomposition under certain conditions, which may affect the compound's shelf life and bioavailability. Therefore, optimizing storage conditions and formulation strategies is essential for maintaining its efficacy. Computational modeling techniques have been employed to predict the metabolic pathways and potential degradation products of this compound, aiding in the design of more stable analogs.

In conclusion,3-(2-chloro-5-nitrophenyl)butan-1-amine (CAS No. 2228459-72-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from antimicrobial treatments to anti-inflammatory drugs. As research continues to uncover new biological activities and synthetic methodologies,3-(2-chloro-5-nitrophenyl)butanamidine is poised to play a significant role in future drug discovery efforts.